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Compound of Interest

Compound Name: L-Galactonic acid

Cat. No.: B1254240

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
L-Galactonic acid, a sugar acid derived from L-galactose, is a molecule of significant interest

in various fields of research, including plant biology, microbiology, and medicine. It is a key

intermediate in the biosynthesis of L-ascorbic acid (Vitamin C) in plants and plays a role in the

metabolism of D-galacturonic acid in fungi. This technical guide provides an in-depth overview

of L-Galactonic acid, including its chemical identity, physicochemical properties, biological

roles, and relevant experimental protocols for its synthesis and analysis.

Chemical Identity
IUPAC Name: (2S,3R,4R,5S)-2,3,4,5,6-pentahydroxyhexanoic acid

CAS Number: 28278-08-2

Physicochemical Properties
The following table summarizes the key physicochemical properties of L-Galactonic acid.
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Property Value Source

Molecular Formula C₆H₁₂O₇ PubChem

Molecular Weight 196.16 g/mol PubChem

Appearance Solid (predicted) ---

Water Solubility High (predicted) ---

pKa (strongest acidic) 3.45 (predicted) ---

LogP -3.4 (predicted) PubChem

Note: Some properties are predicted due to limited experimental data for the L-isomer.

Biological Role and Signaling Pathways
L-Galactonic acid is a significant metabolite in several biological pathways, most notably in

the biosynthesis of L-ascorbic acid in plants and the catabolism of D-galacturonic acid in fungi.

L-Ascorbic Acid (Vitamin C) Biosynthesis in Plants
In plants, L-Galactonic acid is a crucial intermediate in one of the primary pathways for the

synthesis of L-ascorbic acid. This pathway starts from D-galacturonic acid, a major component

of pectin in the plant cell wall.
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Biosynthesis of L-Ascorbic Acid from D-Galacturonic Acid in Plants.

Fungal D-Galacturonic Acid Catabolism
In some fungi, D-galacturonic acid is catabolized via a pathway where L-Galactonic acid is an

intermediate. This pathway ultimately leads to metabolites that can enter central carbon

metabolism.
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Catabolism of D-Galacturonic Acid in Fungi.

Relevance in Mammalian Metabolism
In mammals, the metabolism of galactose primarily proceeds through the Leloir pathway.

However, in cases of galactosemia, where enzymes of the Leloir pathway are deficient,

alternative metabolic routes become more prominent. In such conditions, galactose can be

oxidized to galactonate, which has been identified in the urine of galactosemic patients.[1] The

accumulation of galactonate and other metabolites like galactitol contributes to the pathology of

the disease.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1254240/docs?utm_src=pdf-body-img#l-galactonic-acid-a-comprehensive-technical-guide
https://pubmed.ncbi.nlm.nih.gov/17778172/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Synthesis of L-Galactonic Acid
L-Galactonic acid can be synthesized from D-galacturonic acid using enzymatic conversion.

This method is advantageous due to its high specificity.

Principle: D-galacturonic acid reductase, an enzyme found in some fungi and yeasts, catalyzes

the reduction of D-galacturonic acid to L-Galactonic acid.[2][3][4]

Materials:

D-galacturonic acid

D-galacturonic acid reductase (commercially available or purified from a recombinant

source)

NADPH (Nicotinamide adenine dinucleotide phosphate, reduced form)

Buffer solution (e.g., 50 mM sodium phosphate buffer, pH 7.0)

Reaction vessel

Stirrer/shaker

Temperature control system

Procedure:

Prepare a solution of D-galacturonic acid in the buffer.

Add NADPH to the solution.

Initiate the reaction by adding D-galacturonic acid reductase.

Incubate the reaction mixture at an optimal temperature (e.g., 30-37 °C) with gentle stirring.

Monitor the progress of the reaction by measuring the consumption of NADPH (decrease in

absorbance at 340 nm) or by analyzing the formation of L-Galactonic acid using HPLC.
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Upon completion, the enzyme can be denatured and removed (e.g., by heat treatment or

precipitation), and the L-Galactonic acid can be purified from the reaction mixture.
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Workflow for the Enzymatic Synthesis of L-Galactonic Acid.
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Quantification of L-Galactonic Acid by HPLC
High-Performance Liquid Chromatography (HPLC) is a common method for the quantification

of L-Galactonic acid.

Principle: L-Galactonic acid is separated from other components in a sample by passing it

through a chromatography column. The concentration is determined by comparing the peak

area to that of known standards.

Instrumentation:

HPLC system with a suitable detector (e.g., Refractive Index Detector (RID) or UV detector

after derivatization)

Anion-exchange or reversed-phase C18 column

Procedure (using Anion-Exchange Chromatography with Pulsed Amperometric Detection -

HPAEC-PAD):

Sample Preparation: Dilute the sample containing L-Galactonic acid in ultrapure water. If

the sample contains interfering substances, a solid-phase extraction (SPE) cleanup step

may be necessary.

Standard Preparation: Prepare a series of L-Galactonic acid standards of known

concentrations in ultrapure water.

Chromatographic Conditions:

Column: Anion-exchange column (e.g., Dionex CarboPac PA1)

Mobile Phase: A gradient of sodium hydroxide and sodium acetate.

Flow Rate: Typically 1.0 mL/min.

Column Temperature: 30 °C.

Detection: Pulsed Amperometric Detection (PAD).
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Analysis:

Inject the standards and samples into the HPLC system.

Identify the L-Galactonic acid peak based on its retention time compared to the

standards.

Construct a calibration curve by plotting the peak area versus the concentration of the

standards.

Determine the concentration of L-Galactonic acid in the samples by interpolating their

peak areas on the calibration curve.

Spectroscopic Data
While specific NMR and mass spectra for L-Galactonic acid are not widely available in public

databases, data for its enantiomer, D-Galactonic acid, can serve as a close reference. The

mass spectrum will be identical, and the NMR spectra will show the same peak patterns and

chemical shifts, with the main difference being the optical rotation.

Expected Spectroscopic Data for Galactonic Acid (based on D-isomer):

¹H NMR (600 MHz, D₂O): δ (ppm) ~3.6-4.3 (multiple peaks corresponding to the protons on

the carbon backbone).

¹³C NMR (150 MHz, D₂O): δ (ppm) ~63 (C6), ~70-75 (C2, C3, C4, C5), ~178 (C1 - carboxyl).

Mass Spectrometry (ESI-MS): [M-H]⁻ at m/z 195.05.

Conclusion
L-Galactonic acid is a multifaceted molecule with important roles in the metabolism of plants

and microorganisms, and with clinical relevance in certain human metabolic disorders. The

information and protocols provided in this guide offer a solid foundation for researchers and

professionals working with this compound. Further research into the specific properties and

biological functions of the L-isomer will undoubtedly uncover new applications and enhance our

understanding of its significance in the natural world.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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